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Compound of Interest

Compound Name: ATP,Gamma S

Cat. No.: B10795014 Get Quote

This guide provides immediate safety, handling, and disposal information for Adenosine 5'-

triphosphate (ATP) and Guanosine 5'-[gamma-thio]triphosphate (Gamma S). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling ATP and Gamma S, adherence to standard laboratory safety protocols is

essential. While ATP is generally not classified as a hazardous substance[1][2][3], Gamma S is

considered hazardous and can cause irritation to the eyes, respiratory system, and skin[4].

Accidental ingestion may also be harmful[4]. Therefore, the following PPE is mandatory:

Lab Coat: A standard lab coat should be worn to protect clothing and skin from potential

splashes.

Safety Glasses with Side Shields or Goggles: Eye protection is crucial to prevent contact

with powders or solutions.[5][6][7]

Gloves: Nitrile gloves are required to prevent skin contact.[6][8][9] If prolonged or direct

contact is anticipated, consider wearing double gloves.

Dust Mask (for powders): When handling the powdered form of Gamma S, a dust mask

(such as a type N95) is recommended to avoid inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10795014?utm_src=pdf-interest
https://cdn.caymanchem.com/cdn/msds/14498m.pdf
https://www.neb.com/en-au/-/media/72e36a9a809c46f5844614bf585d9480.pdf
https://www.neb.com/-/media/377c6b1230ca4ff688b18ec534b5ae23.pdf
https://datasheets.scbt.com/sc-202639.pdf
https://datasheets.scbt.com/sc-202639.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://labman.ouhsc.edu/hbSections.aspx?ID=683&embed=true
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure the work area is clean and uncluttered.

When weighing the powdered forms, especially Gamma S, perform this task in a designated

area, such as a chemical fume hood or a balance enclosure, to minimize inhalation risk.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solids.

2. Solution Preparation:

When dissolving the solids, add the powder to the solvent slowly to avoid splashing.

If preparing solutions outside of a fume hood, ensure adequate ventilation.

Clearly label all prepared solutions with the chemical name, concentration, date, and your

initials.

3. Use in Experiments:

Handle all solutions with care to avoid spills and aerosol generation.

When pipetting, use appropriate techniques to prevent contamination and exposure.

After use, securely cap all containers.

4. Spill Procedures:

Minor Spills:

Alert others in the immediate area.

Wearing your PPE, absorb the spill with absorbent pads or paper towels.

Clean the spill area with a suitable disinfectant or detergent and then wipe with water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of the contaminated materials in the appropriate waste container.

Major Spills:

Evacuate the area and notify your laboratory supervisor or safety officer immediately.

Restrict access to the spill area.

Follow your institution's specific procedures for major chemical spills.

Disposal Plan
ATP Disposal:

As ATP is not considered hazardous, aqueous solutions can typically be disposed of down

the drain with copious amounts of water, provided the pH is within the acceptable range for

your institution (usually between 6.0 and 9.5).[10]

Solid ATP waste and contaminated consumables (e.g., pipette tips, tubes) can generally be

disposed of in the regular laboratory trash, unless they are contaminated with other

hazardous materials.[11][12]

Gamma S Disposal:

Due to its hazardous nature, Gamma S waste should be collected in a designated, clearly

labeled hazardous waste container.

This includes unused solutions, contaminated consumables, and spill cleanup materials.

Do not dispose of Gamma S waste down the drain or in the regular trash.

Follow your institution's guidelines for the disposal of chemical hazardous waste.

Always consult your institution's specific waste disposal policies and the chemical's Safety Data

Sheet (SDS) for the most accurate and compliant procedures.[13][14]

Quantitative Data Summary
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Chemical
Name

Abbreviation
Molecular
Weight

CAS Number
Hazard
Classification

Adenosine 5'-

triphosphate
ATP 507.18 g/mol 56-65-5

Not classified as

hazardous[1]

Guanosine 5'-

[gamma-

thio]triphosphate

Gamma S /

GTPγS
562.98 g/mol 94825-44-2

Irritating to eyes,

respiratory

system, and

skin[4]
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Caption: Workflow for the safe handling of ATP and Gamma S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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